5-Chloro-2-(3-hydroxyphenoxy)benzonitrile

• CAS RN: 68534-33-8
• Molecular Formula: C13H8ClNO2
• Molecular Weight: 245.66 g/mol
• IUPAC Name: 5-chloro-2-(3-hydroxyphenoxy)benzonitrile
• InChI: InChI=1S/C13H8ClNO2/c14-10-4-5-13(9(6-10)8-15)17-12-3-1-2-11(16)7-12/h1-7,16H
• InChI Key: AKGACDRSFNWHOY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC2=C(C=C(C=C2)Cl)C#N)O

Description

5-Chloro-2-(3-hydroxyphenoxy)benzonitrile is a useful research compound. Its molecular formula is C13H8ClNO2 and its molecular weight is 245.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

66 g of resorcinol are added to 220 ml of dimethyl sulphoxide. With stirring, 37.4 g of potassium hydroxide (powder) are added, whereupon the temperature rises to 55° C. The mixture is kept for 30 minutes at 60° C. and the 51.6 g of 2,5-dichlorobenzonitrile are added in portions. The reaction mixture is then stirred for 7 hours at 90° C. and, after cooling, poured into ice-water. The pH is adjusted to 6 with conc. hydrochloric acid and initially a brown oil precipitates, which soon becomes crystalline. Crystallisation from ethanol/-water yields 49.6 g of 3-(2'-cyano-4'-chlorophenoxy)-phenol with a melting point of 118°-120° C.